Cas no 97165-42-9 (6H-1,3-Dioxolo[4,5-h][1]benzopyran-6-one,7-(4-methoxyphenyl)-)

6H-1,3-Dioxolo[4,5-h][1]benzopyran-6-one,7-(4-methoxyphenyl)- structure
97165-42-9 structure
Product Name:6H-1,3-Dioxolo[4,5-h][1]benzopyran-6-one,7-(4-methoxyphenyl)-
CAS No:97165-42-9
MF:C17H12O5
MW:296.274185180664
CID:813669
PubChem ID:13873188
Update Time:2025-04-19

6H-1,3-Dioxolo[4,5-h][1]benzopyran-6-one,7-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 6H-1,3-Dioxolo[4,5-h][1]benzopyran-6-one,7-(4-methoxyphenyl)-
    • 4'-Methoxy-7,8-methylenedioxyisoflavone
    • LMPK12050136
    • Maximaisoflavone H
    • 97165-42-9
    • 7-(4-Methoxyphenyl)-6H-[1,3]dioxolo[4,5-h]chromen-6-one
    • Inchi: 1S/C17H12O5/c1-19-11-4-2-10(3-5-11)13-8-20-16-12(15(13)18)6-7-14-17(16)22-9-21-14/h2-8H,9H2,1H3
    • InChI Key: ODNPGUYDUGIBPN-UHFFFAOYSA-N
    • SMILES: O1C=C(C2C=CC(=CC=2)OC)C(C2C=CC3=C(C1=2)OCO3)=O

Computed Properties

  • Exact Mass: 296.06847348g/mol
  • Monoisotopic Mass: 296.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 54Ų
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